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Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

The early history of phosphorus sulfides was marked by considerable uncertainty, with
numerous compositions being erroneously reported. Intensive investigations in the late 19th
and early 20th centuries led to the definitive identification of a few stable phosphorus sulfides.
Notably, tetraphosphorus nonasulfide (P4So) is absent from the list of well-characterized
phosphorus sulfides of that era, indicating it is a product of more modern synthetic and
analytical techniques. This guide delves into the foundational research on phosphorus sulfides,
providing context for the eventual discovery and characterization of P4Se, and presents the
limited available data from later periods for comparison.

Introduction: A "Comedy of Errors” in Early
Phosphorus Sulfide Chemistry

The initial explorations into the compounds formed from phosphorus and sulfur, dating back to
the 18th century, were plagued by experimental inconsistencies and a lack of robust analytical
methods. This led to a proliferation of incorrectly identified phosphorus sulfide species. By the
early 1900s, comprehensive reviews of the field had dismissed many of these earlier claims,
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solidifying the existence of only four primary, stable phosphorus sulfides: P4Ss, P4Ss, P4S7, and
P4S10. The work of prominent chemists like Alfred Stock was instrumental in bringing clarity to
this complex area of inorganic chemistry.

It is crucial for modern researchers to understand that tetraphosphorus nonasulfide (P4So)
was not a recognized compound during this foundational period of research. Therefore, early
literature does not contain experimental protocols or quantitative data for this specific
stoichiometry. The characterization of P4Se is a more recent development, with significant work
on its synthesis and properties emerging in the late 20th century.

The Established Early Phosphorus Sulfides

While direct early data for P4Soe is unavailable, a review of the properties of the historically
recognized phosphorus sulfides provides essential context for understanding the broader
chemical landscape from which P4Se chemistry eventually emerged. The following table
summarizes key physical properties of these compounds as understood in the early 20th

century.
Melting Point Boiling Point
Compound Formula . . Appearance
(°C) (°C)
Tetraphosphorus Yellowish-green
N PaSs ~172 ~407
trisulfide crystals
Tetraphosphorus
] P4Ss - - Yellow crystals
pentasulfide
Light yellow
Tetraphosphorus o
PaS7 ~310 ~523 monoclinic
heptasulfide )
prisms
Tetraphosphorus Yellow crystalline
_ P4S10 ~288 ~514 _
decasulfide solid

The Emergence of Tetraphosphorus Nonasulfide
(P4S9) in Modern Research
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The synthesis and characterization of tetraphosphorus nonasulfide became a subject of
focused research much later. For the benefit of researchers, this section presents more
contemporary data on P4So to provide a complete picture, while emphasizing its absence from
early chemical literature.

Synthesis of Tetraphosphorus Nonasulfide

Modern synthetic routes to P4Se often involve carefully controlled reactions between
phosphorus and sulfur in specific ratios, frequently in a solvent. One documented method
involves the reaction of P4aSio0 with red phosphorus.

A common laboratory-scale synthesis involves the reaction of tetraphosphorus decasulfide
(P4S10) with a stoichiometric amount of red phosphorus in an inert solvent, such as carbon
disulfide (CS2), often under reflux conditions. The product mixture is then subjected to
purification techniques like fractional crystallization to isolate P4So.

Caption: A generalized workflow for the modern synthesis of P4So.

Physicochemical Properties of Tetraphosphorus
Nonasulfide

The following table summarizes the key physical and chemical properties of P4So as
determined by modern analytical techniques.

Property Value

Molecular Formula P4So

Molar Mass 412.49 g/mol

Appearance Yellow crystalline solid
Melting Point Decomposes

Solubility Soluble in carbon disulfide

Signaling Pathways and Logical Relationships
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The early research on phosphorus sulfides primarily focused on their synthesis and basic
physical properties. The intricate signaling pathways and biological interactions that are of
interest to drug development professionals were not a component of this foundational work.
However, we can represent the logical relationship of the historical understanding of
phosphorus sulfides.

Led to identification of (Led to identification of Led to identification of Led to identification of

Early 20th Century Understanding

P4S3 P4Ss P4S7 P4S10 Further research led to

Modern Additions

Click to download full resolution via product page

Caption: The historical progression of phosphorus sulfide discovery.

Conclusion

The early research on phosphorus sulfides laid the groundwork for inorganic chemistry but was
characterized by significant challenges in identifying and purifying distinct compounds.
Tetraphosphorus nonasulfide (P4So) was not among the phosphorus sulfides recognized by
the early 20th century. A thorough understanding of the properties and synthesis of P4So relies
on modern chemical literature. This guide serves to clarify the historical context for researchers
and prevent misattribution of early 20th-century data to this more recently characterized
molecule.
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[https://www.benchchem.com/product/b8598546#early-research-on-tetraphosphorus-
nonasulfide-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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